TIP1 protein

Specification

• CAS No.: 139532-70-0
• Molecular Formula: As2Ba3O6
• Molecular Weight: 0

Introduction

Mammalian Tax Interacting Protein 1 (TIP-1)

Molecular Structure and Characteristics

Mammalian TIP-1, also known as Tax1 binding protein 3 (Tax1BP3) or glutaminase-interacting protein (GIP), is a small protein comprising 124 amino acids in humans and mice. Its most distinctive feature is a single PDZ (PSD-95/DlgA/ZO-1) domain, which spans 89 amino acids and serves as the primary structural and functional unit. This domain facilitates protein-protein interactions, enabling TIP-1 to function as a molecular scaffold for protein complex assembly.

The epitope mapping of the 2C6F3 monoclonal antibody revealed that it binds to the QPVTAVVQRV sequence in the N-terminal region of TIP-1, adjacent to the PDZ domain. This finding has significant implications for therapeutic applications targeting TIP-1 in cancer treatment.

Biological Functions and Interactions

TIP-1 participates in diverse biological processes through its selective protein interactions. It interacts with multiple partners including beta-catenin, brain-specific angiogenesis inhibitor 2, rhotekin, HPV16 E6, HTLV-1 Tax, ARHGEF16, potassium channel Kir2.3, and glutaminase. These interactions implicate TIP-1 in various cellular processes including:

• Regulation of cell adhesion and migration

• Modulation of signal transduction pathways

• Establishment of cell polarity

• Stress response mechanisms

• Cell proliferation control

• Radioprotection

In Madin-Darby canine kidney (MDCK) cells, TIP-1 modulates the trafficking of intracellular proteins and contributes to the establishment of cell polarity. Additionally, it plays a role in zebrafish embryo development by regulating gastrulation movements.

Table 1: Cancer Types with Documented TIP-1 Overexpression

Cancer Type	Key Findings
Lung cancer (NSCLC)	Overexpressed, radiation-inducible, surface translocation
Glioblastoma	Overexpressed, correlates with poor prognosis and shorter survival
Breast cancer	Overexpressed

Therapeutic Approaches Targeting TIP-1

Recent research has focused on developing antibody-based therapies targeting TIP-1. The monoclonal antibody 2C6F3 specifically binds to the N-terminal region of TIP-1 and has shown promising results in preclinical studies. Additionally, antibodies targeting the functional domain of TIP-1 induce endocytosis followed by reduced proliferation and increased apoptosis-mediated cell death in cancer cells.

Anti-TIP-1 antibodies have demonstrated synergistic effects when combined with ionizing radiation (XRT), significantly increasing cytotoxicity in vitro and reducing tumor growth in mouse models of non-small-cell lung cancer and glioblastoma. Mechanistically, these antibodies appear to disrupt TIP-1 function and downregulate cancer survival signaling pathways.

Plant TIP GROWTH DEFECTIVE1 (TIP1)

Molecular Structure and Characteristics

TIP GROWTH DEFECTIVE1 (TIP1) in Arabidopsis thaliana is distinctly different from mammalian TIP-1. It encodes an ankyrin repeat protein with a DHHC Cys-rich domain (DHHC-CRD). The TIP1 cDNA is 1863 bp long and encodes a 68-kD protein consisting of 620 amino acids.

The predicted TIP1 protein contains:

• An N-terminal region with six ankyrin repeats

• Four transmembrane domains

• A DHHC Cys-rich domain located between transmembrane domains 3 and 4

TIP1 is homologous with various proteins in animals, plants, and fungi, all of which contain six ankyrin repeats and a DHHC-CRD and are predicted to be integral membrane proteins. The DHHC-CRD appears to be highly conserved across all species studied, suggesting an evolutionarily conserved function.

S-Acyl Transferase Activity and Biological Function

TIP1 in Arabidopsis functions as an S-acyl transferase (also known as palmitoyl transferase), similar to its homologues in yeast and humans. S-acylation is a reversible hydrophobic protein modification that provides flexible control of protein hydrophobicity and affects:

• Protein association with membranes

• Signal transduction

• Vesicle trafficking within cells

Research has demonstrated that TIP1 binds the acyl group palmitate and can rescue the morphological, temperature sensitivity, and yeast casein kinase2 localization defects of the yeast S-acyl transferase mutant akr1Δ. These findings confirm its conserved enzymatic function across species.

Expression Pattern and Mutant Phenotypes

TIP1 is expressed throughout the Arabidopsis plant, with RNA detected in roots, leaves, inflorescence stems, and floral tissues. This widespread expression pattern aligns with the observation that mutations in TIP1 affect cell growth throughout the plant, with particularly strong effects on root hair growth.

Several TIP1 mutant alleles have been characterized:

Table 2: Characterized TIP1 Mutant Alleles in Arabidopsis

Mutant Allele	Mutation Type	Effect on Transcript	Phenotype
tip1-1	G/A transition in splice site	Reduced transcript level with alternative splicing	Defective cell growth, impaired pollen function
tip1-2	Y41stop nonsense mutation	Very little transcript (likely nonsense-mediated decay)	Null allele; defective cell growth, reduced plant stature
tip1-3	T-DNA insertion in DHHC-CRD	No detectable transcript	Null allele; similar to tip1-2

TIP1 Aquaporins in Plants

Classification and General Characteristics

TIP1 aquaporins belong to the tonoplast intrinsic protein (TIP) subfamily of the major intrinsic protein (MIP) superfamily in plants. These proteins facilitate the diffusion of water and uncharged solutes across membranes, particularly the tonoplast (vacuolar membrane). TIP1;1 and TIP1;2 are the most studied members of this group in Arabidopsis thaliana.

Function and Physiological Relevance

The physiological role of TIP1 aquaporins has been subject to debate in the scientific community. Early studies using RNA interference (RNAi) to reduce TIP1;1 expression suggested that loss of this protein resulted in early senescence and plant death, with pleiotropic effects on primary metabolism and cell signaling. A hypothesis was proposed that TIP1;1, beyond its transport function, might play an essential role in vesicle routing.